Cas no 946263-96-3 (2-fluoro-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide)
2-fluoro-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide, 2-fluoro-N-[2-[3-(2-furanyl)-6-oxo-1(6H)-pyridazinyl]ethyl]-
- 2-fluoro-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide
-
- Inchi: 1S/C16H14FN3O4S/c17-12-4-1-2-6-15(12)25(22,23)18-9-10-20-16(21)8-7-13(19-20)14-5-3-11-24-14/h1-8,11,18H,9-10H2
- InChI Key: RQCWMSSTLKPZEG-UHFFFAOYSA-N
- SMILES: C1(S(NCCN2N=C(C3=CC=CO3)C=CC2=O)(=O)=O)=CC=CC=C1F
Experimental Properties
- Density: 1.44±0.1 g/cm3(Predicted)
- Boiling Point: 534.8±60.0 °C(Predicted)
- pka: 10.21±0.40(Predicted)
2-fluoro-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2341-0024-2μmol |
2-fluoro-N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzene-1-sulfonamide |
946263-96-3 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2341-0024-5μmol |
2-fluoro-N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzene-1-sulfonamide |
946263-96-3 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2341-0024-10μmol |
2-fluoro-N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzene-1-sulfonamide |
946263-96-3 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2341-0024-20μmol |
2-fluoro-N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzene-1-sulfonamide |
946263-96-3 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2341-0024-1mg |
2-fluoro-N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzene-1-sulfonamide |
946263-96-3 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2341-0024-2mg |
2-fluoro-N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzene-1-sulfonamide |
946263-96-3 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2341-0024-3mg |
2-fluoro-N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzene-1-sulfonamide |
946263-96-3 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2341-0024-4mg |
2-fluoro-N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzene-1-sulfonamide |
946263-96-3 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2341-0024-5mg |
2-fluoro-N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzene-1-sulfonamide |
946263-96-3 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2341-0024-10mg |
2-fluoro-N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzene-1-sulfonamide |
946263-96-3 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2-fluoro-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 2-fluoro-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide
Recent Advances in the Study of 2-fluoro-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide (CAS: 946263-96-3)
The compound 2-fluoro-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide (CAS: 946263-96-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.
Recent studies have highlighted the unique structural features of 2-fluoro-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide, which combine a furan ring, a pyridazinone core, and a sulfonamide moiety. These structural elements are known to contribute to its bioactivity, particularly in modulating specific enzymatic pathways. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and computational modeling, to optimize the compound's yield and purity.
In vitro and in vivo studies have demonstrated promising results for this compound, particularly in the context of inflammatory and oncological diseases. For instance, recent findings indicate that 2-fluoro-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide exhibits potent inhibitory effects on key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). These effects suggest its potential as a lead compound for developing novel anti-inflammatory agents.
Furthermore, the compound has shown selective cytotoxicity against certain cancer cell lines, particularly those associated with solid tumors. Mechanistic studies suggest that its anti-proliferative effects may be mediated through the induction of apoptosis and cell cycle arrest. These findings are supported by data from high-throughput screening assays and molecular docking studies, which highlight the compound's affinity for specific protein targets involved in cell survival and proliferation.
Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Researchers are currently exploring structural modifications and formulation strategies to enhance the compound's pharmacokinetic properties.
In conclusion, 2-fluoro-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide represents a promising candidate for drug development, with potential applications in inflammation and oncology. Continued research efforts are essential to fully elucidate its mechanisms of action and optimize its therapeutic potential.
946263-96-3 (2-fluoro-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)